molecular formula C7H10N2S B8504227 6-Methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine

6-Methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine

Cat. No.: B8504227
M. Wt: 154.24 g/mol
InChI Key: BDFROJXLHWMFKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine is a useful research compound. Its molecular formula is C7H10N2S and its molecular weight is 154.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H10N2S

Molecular Weight

154.24 g/mol

IUPAC Name

6-methyl-4,5,6,7-tetrahydro-[1,3]thiazolo[5,4-c]pyridine

InChI

InChI=1S/C7H10N2S/c1-5-2-6-7(3-8-5)10-4-9-6/h4-5,8H,2-3H2,1H3

InChI Key

BDFROJXLHWMFKH-UHFFFAOYSA-N

Canonical SMILES

CC1CC2=C(CN1)SC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

In anhydrous tetrahydrofuran (500 ml), 6-ethoxycarbonyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine (WO94/21599) (21.0 g) was dissolved, followed by the addition of a solution of lithium aluminum hydride in tetrahydrofuran (a 1.0M solution, 200 ml) under ice cooling. The resulting mixture was stirred at room temperature for 2 hours. Water (7 ml) was then added slowly to the reaction mixture. After the termination of the reaction, a 1N aqueous potassium hydroxide solution (7 ml) and anhydrous magnesium sulfate were successively added. After removal of the insoluble matter by filtration, the filtrate was concentrated under reduced pressure. The residue thus obtained was purified by distillation under reduced pressure (1.5 mmHg, boiling point: 82 to 85° C.), whereby the title compound (6.10 g, 40%) was obtained as a colorless oil.
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